Cas no 1805477-16-0 (5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine
• CAS No: 1805477-16-0
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4881180
• Update Time: 2025-11-06

5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-3-2(5(8)9)1-10-6(12)4(3)11(13)14/h1,5H,(H,10,12)
• InChI Key： VEONBTPYRNXRFX-UHFFFAOYSA-N
• SMILES： FC1=C(C(NC=C1C(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9

Additional information on 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine

5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine (CAS No. 1805477-16-0)

5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine, with the CAS registry number 1805477-16-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a fluoro group, a hydroxyl group, and a nitro group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in downstream applications. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in harsh chemical environments.

In terms of physical properties, 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is attributed to the conjugated system formed by the pyridine ring and the nitro group. These spectral characteristics make it a promising candidate for use in optical materials and sensors.

The chemical reactivity of 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine has been explored in numerous studies, particularly its ability to undergo nucleophilic aromatic substitution reactions. The nitro group acts as an electron-withdrawing substituent, activating the pyridine ring towards such reactions. This property has been exploited in the development of novel pharmaceutical intermediates and agrochemicals.

Recent research has focused on the application of 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine in drug discovery efforts targeting various diseases, including cancer and infectious diseases. Its unique combination of electron-withdrawing groups makes it an ideal candidate for modulating enzyme activity and receptor binding affinity. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds with other functional groups makes it a valuable building block for constructing high-performance materials with tailored properties.

The environmental impact of 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine has also been a topic of recent investigation. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This information is crucial for ensuring its safe handling and disposal in industrial settings.

In conclusion, 5-(Difluoromethyl)-4-fluoro-2-hydroxy-3-nitropyridine (CAS No. 1805477-16-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with its favorable physical and chemical properties, make it an invaluable tool for researchers and industry professionals alike.